(5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione

• IUPAC Name: (5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C16H14N2O3/c1-2-21-14-8-7-10(11-5-3-4-6-12(11)14)9-13-15(19)18-16(20)17-13/h3-9H,2H2,1H3,(H2,17,18,19,20)/b13-9+
• InChI Key: WVHBMDRDOUOVOE-UKTHLTGXSA-N
• Canonical SMILES: CCOC1=CC=C(C2=CC=CC=C21)C=C3C(=O)NC(=O)N3
• Isomeric SMILES: CCOC1=CC=C(C2=CC=CC=C21)/C=C/3\C(=O)NC(=O)N3
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

(5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione is a synthetic organic compound characterized by its unique structure, which includes an ethoxynaphthalene moiety and an imidazolidine-2,4-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione typically involves the condensation of 4-ethoxynaphthaldehyde with imidazolidine-2,4-dione under specific reaction conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, in an appropriate solvent like ethanol or methanol. The reaction mixture is heated to reflux for several hours to ensure complete condensation, followed by purification through recrystallization or chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

(5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Cetylpyridinium chloride and domiphen bromide: Investigated for their antimicrobial properties and potential use in combination therapies.

Uniqueness

(5E)-5-[(4-ethoxynaphthalen-1-yl)methylidene]imidazolidine-2,4-dione is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of an ethoxynaphthalene moiety and an imidazolidine-2,4-dione core sets it apart from other compounds, making it a valuable candidate for various research and industrial applications.